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Compound of Interest

Compound Name: AMG8380

Cat. No.: B15587400

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in reducing
thermal noise in AMG8833 sensor readings during their experiments.

Frequently Asked Questions (FAQS)

Q1: What are the primary sources of thermal noise in the AMG8833 sensor?

Al: The primary sources of thermal noise and inaccuracies in the AMG8833 sensor readings
include:

o Johnson-Nyquist Noise: This is inherent thermal noise generated by the agitation of charge
carriers within the thermopile elements of the sensor. It is proportional to the temperature
and resistance of the sensor elements.[1][2][3]

o Power Supply Noise: Fluctuations and ripple from the power source, especially when using
switching regulators, can introduce noise into the sensor's sensitive analog circuitry.[4][5] A
stable and clean power supply is crucial for accurate readings.[6]

o Electromagnetic Interference (EMI): External electromagnetic fields from nearby equipment
can induce currents in the sensor's circuitry, leading to noisy readings. Proper shielding and
grounding are essential to mitigate EMI.
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o Emissivity Variations: The AMG8833 measures infrared radiation to determine temperature.
The amount of radiation emitted by an object depends on its emissivity. Inaccurate emissivity
values for the target surface will lead to temperature measurement errors.[7]

o Reflected Thermal Radiation: The sensor can detect infrared radiation reflected from
surrounding objects, which can interfere with the direct measurements of the target object,
especially for surfaces with low emissivity.[7]

Q2: How can | reduce noise in my AMG8833 sensor readings using software?
A2: Several software techniques can be employed to reduce noise in the sensor data:

» Moving Average Filter: The AMG8833 has a built-in moving average mode that can be
enabled.[8] This simple filter averages a set number of recent readings to smooth out
fluctuations.

o Exponential Smoothing: This is a more sophisticated averaging method where more weight
is given to recent readings. Double exponential smoothing can be particularly effective when
there are trends in the temperature data.[9][10]

» Kalman Filter: A powerful recursive filter that estimates the true temperature by combining a
series of measurements observed over time. It can significantly reduce noise and improve
the resolution of the temperature readings.[11][12] Studies on other thermal imagers have
shown that a Kalman filter can reduce low-temperature image noise by as much as 55%.[11]

» Median Filter: This non-linear filter replaces each pixel's value with the median value of its
neighboring pixels, which is effective at removing salt-and-pepper noise.

Q3: What hardware modifications can | make to reduce thermal noise?
A3: Hardware modifications can significantly improve the signal-to-noise ratio:

o Clean Power Supply: Use a low-noise, regulated power supply. Linear regulators are
generally preferred over switching regulators for sensitive analog circuits due to their lower
output ripple. If a switching regulator is used, ensure it is followed by adequate filtering, such
as an LC filter and decoupling capacitors.[4]
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e Proper Grounding and Shielding: Ensure the sensor and its communication lines are
properly grounded to a common ground plane. Use shielded cables for I2C communication,
especially over longer distances, to protect against EMI. The shield should be grounded at
one end.

» Decoupling Capacitors: Place decoupling capacitors (typically 0.1uF and 1-10uF) close to
the sensor's power pins to filter out high-frequency noise.

Q4: How does the emissivity of a material affect temperature readings, and how can | correct
for it?

A4: Emissivity is a measure of a material's ability to emit thermal radiation. A perfect blackbody
has an emissivity of 1.0, while shiny, reflective materials have low emissivity. The AMG8833
assumes a certain emissivity value when calculating temperature. If the actual emissivity of the
object being measured is different, the temperature reading will be inaccurate.

To correct for this, you need to determine the emissivity of the target material and incorporate it
into your temperature calculations. For highly accurate measurements, the emissivity of the
target surface should be known. One common technique is to place a material with a known
high emissivity (like electrical tape with an emissivity of ~0.95) on the surface of the object,
allow it to reach thermal equilibrium, and then measure its temperature to calibrate your
readings for the rest of the surface.

Troubleshooting Guides
Issue: My sensor readings are very noisy and fluctuate
randomly.
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Possible Cause

Troubleshooting Step

Power Supply Noise

1. If using a switching power supply, add an LC
filter to the output. 2. Add 0.1uF and 10uF
decoupling capacitors across the sensor's VCC
and GND pins. 3. If possible, switch to a linear
regulated power supply or a battery for testing to

see if the noise disappears.

Electromagnetic Interference (EMI)

1. Ensure you are using shielded cables for the
I2C communication lines (SDA, SCL). 2. Keep
sensor cables away from high-power lines or
other sources of EMI. 3. Verify that the shield of
the cable is connected to ground at one end

only.

Poor Grounding

1. Check that the sensor and the microcontroller
share a common, solid ground connection. 2.
Use short, thick wires for ground connections to

minimize impedance.

Inherent Sensor Noise

1. Implement a software filtering algorithm such
as a moving average, exponential smoothing, or
a Kalman filter. 2. Enable the built-in moving
average function of the AMG8833 if available in
your library.

Issue: The temperature readings are consistent but

seem inaccurate.
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Possible Cause

Troubleshooting Step

Incorrect Emissivity Setting

1. Determine the emissivity of the target
material. 2. Apply an emissivity correction factor
in your software. 3. For calibration, place a high-
emissivity material (e.g., electrical tape) on the

object's surface and compare the readings.

Reflected Temperature from Surroundings

1. Be aware of hot or cold objects near your
target that could be reflecting off the surface
being measured. 2. If possible, shield the target

from strong external thermal sources.

Sensor Self-Heating

1. Allow the sensor to stabilize at the ambient
temperature before taking critical
measurements. 2. Ensure there is no significant

heat source on the PCB near the sensor.

Data Presentation

Table 1: Comparison of Software Filtering Techniques

for Noise Reduction
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Replaces a Effective for Good at
) ) pixel's value with impulse ("salt preserving edges
Median Filter ] ) Moderate )
the median of its and pepper") in the thermal
neighbors. noise image.

Note: The quantitative noise reduction values are indicative and can vary based on the specific
noise characteristics and implementation of the filter.

Experimental Protocols
Protocol 1: Implementing a Kalman Filter for Real-Time
Noise Reduction

Objective: To apply a Kalman filter to the raw data from an AMG8833 sensor to obtain a more
stable and accurate temperature reading for each pixel.

Methodology:
o Establish a Baseline:
o Set up the AMG8833 sensor to read data at a constant frame rate (e.g., 10 Hz).[3]

o Point the sensor at a stable thermal source (e.g., a temperature-controlled plate) and
record the raw temperature readings for each of the 64 pixels over a period of at least 60

seconds.

o Calculate the standard deviation of the readings for each pixel to quantify the baseline

noise level.
e Implement the Kalman Filter:
o For each of the 64 pixels, initialize the Kalman filter parameters:
» State (x): The initial temperature estimate (can be the first raw reading).

» Error Covariance (P): The initial estimate of the error.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://makersportal.com/blog/thermal-camera-analysis-with-raspberry-pi-amg8833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

» Process Noise Covariance (Q): Represents the uncertainty in the system model. A
smaller value indicates a more stable expected temperature.

» Measurement Noise Covariance (R): Represents the uncertainty in the sensor
measurement. This can be estimated from the baseline noise measurement.

o Real-Time Filtering:
o In aloop, for each new frame of data from the AMG8833:
= For each pixel:
» Prediction Step: Predict the next temperature state based on the previous state.

» Update Step: Update the prediction with the current raw sensor reading, weighted by

the Kalman gain.
» The output of the update step is the filtered temperature reading for that pixel.
e Evaluation:

o Record the filtered temperature readings for each pixel over a 60-second period while
pointed at the stable thermal source.

o Calculate the standard deviation of the filtered readings for each pixel.

o Compare the standard deviation of the raw data to that of the filtered data to quantify the

noise reduction.

Protocol 2: Hardware-Based Noise Reduction through
Power Supply Filtering

Objective: To minimize noise introduced through the power supply of the AMG8833 sensor.
Methodology:

¢ Baseline Measurement:
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o Power the AMG8833 breakout board from a standard switching power supply (e.g., a USB
port on a computer).

o Point the sensor at a thermally stable and uniform surface.
o Record the temperature readings from all 64 pixels for 60 seconds.

o Calculate the standard deviation of the readings for a central pixel to establish a baseline
noise level.

» Implementation of Power Supply Filter:
o Modify the power supply connection to the AMG8833 breakout board.

o Insert a low-dropout linear regulator (LDO) between the switching power supply and the
sensor's VIN pin.

o Place a 0.1uF ceramic capacitor and a 10uF electrolytic capacitor in parallel between the
VIN and GND pins of the sensor, as close to the sensor as possible.

o Post-Implementation Measurement:
o With the power supply filter in place, repeat the measurement process from step 1.

o Record the temperature readings from all 64 pixels for 60 seconds under the same
conditions.

o Calculate the standard deviation of the readings for the same central pixel.
e Analysis:

o Compare the standard deviation of the readings before and after the implementation of the
power supply filter to quantify the reduction in noise.

Mandatory Visualization
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Caption: Workflow for real-time noise reduction using a Kalman filter.
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Caption: Major sources of noise affecting AMG8833 sensor readings.
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Caption: Logical relationship between noise problems and mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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